Cas no 53517-87-6 (2-Acetamido-N-(e-aminocaproyl)-2-deoxy-b-D-glucopyranosylamine)

• Product Name: 2-Acetamido-N-(e-aminocaproyl)-2-deoxy-b-D-glucopyranosylamine
• CAS No: 53517-87-6
• CID: 2086709
• Update Time: 2025-06-10

2-Acetamido-N-(e-aminocaproyl)-2-deoxy-b-D-glucopyranosylamine Chemical and Physical Properties

Names and Identifiers

• 2-Acetamido-N-(e-aminocaproyl)-2-deoxy-β-D-glucopyranosylamine
• 2-Acetamido-N-(e-aminocaproyl)-2-deoxy-b-D-glucopyranosylamine

Additional information on 2-Acetamido-N-(e-aminocaproyl)-2-deoxy-b-D-glucopyranosylamine

Recent Advances in the Study of 2-Acetamido-N-(e-aminocaproyl)-2-deoxy-b-D-glucopyranosylamine (CAS: 53517-87-6)

The compound 2-Acetamido-N-(e-aminocaproyl)-2-deoxy-b-D-glucopyranosylamine (CAS: 53517-87-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This glycosylamine derivative, characterized by its unique structural features, has shown promising potential in various biomedical applications, including drug delivery, glycobiology research, and therapeutic development. Recent studies have focused on elucidating its biochemical properties, synthetic pathways, and biological activities, providing valuable insights for future research and development.

One of the key areas of investigation has been the compound's role in glycoconjugate synthesis. Researchers have demonstrated that 2-Acetamido-N-(e-aminocaproyl)-2-deoxy-b-D-glucopyranosylamine serves as a versatile intermediate for the preparation of complex glycostructures. Its e-aminocaproyl linker enhances solubility and facilitates conjugation with other biomolecules, making it an attractive candidate for the development of glycoprotein mimetics and glycan-based therapeutics. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the synthesis of tumor-associated carbohydrate antigens, which are crucial for cancer vaccine development.

In terms of synthetic methodology, recent advancements have focused on optimizing the production of 53517-87-6. A team at MIT developed a novel enzymatic approach that significantly improves yield and purity compared to traditional chemical synthesis. This breakthrough, reported in Nature Chemical Biology, not only enhances the scalability of production but also reduces environmental impact by minimizing the use of harsh reagents. The enzymatic process utilizes a modified glycosidase to catalyze the formation of the glycosylamine bond with high specificity, addressing previous challenges in stereochemical control.

The biological activity of 2-Acetamido-N-(e-aminocaproyl)-2-deoxy-b-D-glucopyranosylamine has been another focal point of recent research. Studies have revealed its ability to modulate carbohydrate-protein interactions, particularly with lectins involved in immune recognition. A 2024 paper in Glycobiology demonstrated that this compound can competitively inhibit the binding of pathogenic lectins to host cell surfaces, suggesting potential applications in anti-adhesive therapy for bacterial and viral infections. Furthermore, its structural similarity to natural glycosylation intermediates has made it valuable for studying glycosylation disorders and developing small-molecule chaperones for lysosomal storage diseases.

From a drug delivery perspective, the amphiphilic nature of 53517-87-6 has been exploited to create novel nanocarrier systems. Researchers at the University of California recently reported the development of glycosylated nanoparticles using this compound as a building block. These nanoparticles demonstrated enhanced targeting to specific tissues and improved pharmacokinetic profiles in preclinical models, as detailed in a 2024 ACS Nano publication. The e-aminocaproyl spacer was found to be particularly advantageous for controlling drug release kinetics while maintaining biocompatibility.

Looking forward, the unique properties of 2-Acetamido-N-(e-aminocaproyl)-2-deoxy-b-D-glucopyranosylamine continue to inspire innovative applications across multiple domains of biomedicine. Current research directions include its potential as a molecular probe for imaging glycosylation patterns in disease states, as well as its incorporation into biomaterials for tissue engineering. The compound's versatility and the recent methodological advances in its production and application suggest that it will remain an important tool in chemical biology and a promising candidate for therapeutic development in the coming years.